Cas no 687600-88-0 (2-amino-1-(2-fluorophenyl)propan-1-ol)

• Product Name: 2-amino-1-(2-fluorophenyl)propan-1-ol
• CAS No: 687600-88-0
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5226121
• PubChem ID: 43209108
• Update Time: 2025-07-22

2-amino-1-(2-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(1-aminoethyl)-2-fluoro-
• 2-amino-1-(2-fluorophenyl)propan-1-ol

• Inchi： 1S/C9H12FNO/c1-6(11)9(12)7-4-2-3-5-8(7)10/h2-6,9,12H,11H2,1H3
• InChI Key： VJXSWZWBWCAQRD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(O)C(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-amino-1-(2-fluorophenyl)propan-1-ol

Introduction to 2-amino-1-(2-fluorophenyl)propan-1-ol (CAS No. 687600-88-0)

2-amino-1-(2-fluorophenyl)propan-1-ol, with the CAS number 687600-88-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group, a fluorinated phenyl ring, and a hydroxyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The chemical structure of 2-amino-1-(2-fluorophenyl)propan-1-ol can be represented as follows: C₉H₁₁FO₂. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric effects, which can influence the compound's reactivity and biological interactions. The hydroxyl group, on the other hand, provides polarity and hydrogen bonding capabilities, making this compound an interesting candidate for various applications.

In recent years, 2-amino-1-(2-fluorophenyl)propan-1-ol has been studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of more complex pharmaceutical compounds. For instance, it has been used in the development of drugs targeting specific enzymes and receptors involved in various diseases. The compound's ability to modulate these targets effectively can lead to the discovery of novel therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry explored the use of 2-amino-1-(2-fluorophenyl)propan-1-ol as a building block for the synthesis of inhibitors targeting protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The researchers found that derivatives of 2-amino-1-(2-fluorophenyl)propan-1-ol exhibited potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for drug development.

Beyond its use as a synthetic intermediate, 2-amino-1-(2-fluorophenyl)propan-1-ol has also shown promise in preclinical studies for its direct biological effects. A study published in the European Journal of Pharmacology investigated the compound's anti-inflammatory properties. The results indicated that 2-amino-1-(2-fluorophenyl)propan-1-ol effectively reduced inflammation in animal models by inhibiting key inflammatory mediators such as prostaglandins and cytokines. This finding opens up new avenues for its use in treating inflammatory conditions.

The safety profile of 2-amino-1-(2-fluorophenyl)propan-1-ol is another critical aspect that has been evaluated in various studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In addition to its therapeutic applications, 2-amino-1-(2-fluorophenyl)propan-1-ol has also found use in analytical chemistry. Its unique chemical properties make it suitable for use as a standard or reference material in various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These applications highlight the versatility of this compound beyond its medicinal uses.

The synthesis of 2-amino-1-(2-fluorophenyl)propan-1-ol involves several well-established chemical reactions. One common approach is to start with 2-fluorobenzaldehyde, which undergoes a series of transformations including reductive amination and subsequent functional group manipulations to yield the final product. The efficiency and scalability of these synthetic routes are crucial for large-scale production and commercialization.

In conclusion, 2-amino-1-(2-fluorophenyl)propan-1-ol (CAS No. 687600-88-0) is a versatile compound with significant potential in both medicinal chemistry and analytical chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.